Cas no 34374-69-1 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-6-pentyl-)

• Product name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-6-pentyl-
• CAS No: 34374-69-1
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 1463216
• PubChem ID: 19851304

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-6-pentyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-6-pentyl-
• 5-methyl-6-pentyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• DTXSID30600613
• 5-Methyl-6-pentyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• 5-METHYL-6-PENTYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
• SCHEMBL10493808
• 34374-69-1

• Inchi： InChI=1S/C11H16N4O/c1-3-4-5-6-9-8(2)14-11-12-7-13-15(11)10(9)16/h7H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： SFTANOUDTHKYPF-UHFFFAOYSA-N
• SMILES： CCCCCC1=C(N=C2N=CNN2C1=O)C

Computed Properties

• Exact Mass: 220.13258
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 63.31